Cas no 2138132-85-9 (3-Pyrrolidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methyl-, (3R,4R)-rel-)

• Product Name: 3-Pyrrolidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methyl-, (3R,4R)-rel-
• CAS No: 2138132-85-9
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 5278017
• Update Time: 2025-10-30

3-Pyrrolidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methyl-, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methyl-, (3R,4R)-rel-

• Inchi： 1S/C22H23NO4/c1-14-11-23(12-15(14)10-21(24)25)22(26)27-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20H,10-13H2,1H3,(H,24,25)/t14-,15-/m0/s1
• InChI Key： MKTUSDQJCJNFKD-GJZGRUSLSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C[C@H](C)[C@@H](CC(O)=O)C1

Additional information on 3-Pyrrolidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methyl-, (3R,4R)-rel-

Recent Advances in the Study of 3-Pyrrolidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methyl-, (3R,4R)-rel- (CAS: 2138132-85-9)

The compound 3-Pyrrolidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methyl-, (3R,4R)-rel- (CAS: 2138132-85-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of peptidomimetics and small molecule inhibitors. The (3R,4R)-rel- configuration of the pyrrolidine ring is particularly noteworthy, as it imparts stereochemical specificity that is crucial for binding to biological targets. Researchers have employed advanced synthetic techniques, including solid-phase peptide synthesis (SPPS) and chiral resolution methods, to obtain high-purity samples of this compound for further investigation.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 3-Pyrrolidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methyl-, (3R,4R)-rel- exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a recent publication in the Journal of Medicinal Chemistry reported that this compound acts as a potent inhibitor of matrix metalloproteinases (MMPs), which are implicated in various pathological conditions, including cancer metastasis and rheumatoid arthritis.

Furthermore, the compound's compatibility with Fmoc (9-fluorenylmethoxycarbonyl) protection chemistry makes it a valuable building block for the synthesis of complex peptide-based therapeutics. Researchers have successfully incorporated it into peptide sequences designed to target G-protein-coupled receptors (GPCRs), a class of proteins that are highly relevant to drug discovery. The ability to fine-tune the stereochemistry and functional groups of this compound has opened new avenues for the development of selective and potent GPCR modulators.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound and its derivatives. Current research efforts are focused on improving its metabolic stability and bioavailability through structural modifications. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters explored the effects of substituting the methyl group at the 4-position with bulkier substituents, which resulted in enhanced resistance to enzymatic degradation.

In conclusion, 3-Pyrrolidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methyl-, (3R,4R)-rel- (CAS: 2138132-85-9) represents a versatile and promising scaffold for the development of novel therapeutics. Its unique stereochemical features and compatibility with peptide synthesis methodologies make it an attractive candidate for further investigation. Future research should focus on elucidating its mechanism of action in greater detail and exploring its potential in treating a wider range of diseases.